Cas no 81851-70-9 (6-nitro-1,2-dihydroacenaphthylen-1-ol)

• Product name: 6-nitro-1,2-dihydroacenaphthylen-1-ol
• CAS No: 81851-70-9
• MF: C₁₂H₉NO₃
• MW: 215.20476
• CID: 1804715
• PubChem ID: 158001

6-nitro-1,2-dihydroacenaphthylen-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-nitro-1,2-dihydroacenaphthylen-1-ol
• 1-Acenaphthylenol, 1,2-dihydro-6-nitro-
• 2-hydroxy-5-nitroacenaphthene
• 81851-70-9
• DTXSID701002266

• Inchi： InChI=1S/C12H9NO3/c14-11-6-7-2-1-3-8-10(13(15)16)5-4-9(11)12(7)8/h1-5,11,14H,6H2
• InChI Key： RHMPSIBKKGQLFH-UHFFFAOYSA-N
• SMILES： C1C(C2=CC=C(C3=CC=CC1=C23)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 2.7